Cas no 14960-35-1 ((S)-(Z,Z)-Glycerol 1,2-di-9-octadecanoate 3-hexadecanoate)
14960-35-1 structure
Product Name:(S)-(Z,Z)-Glycerol 1,2-di-9-octadecanoate 3-hexadecanoate
CAS No:14960-35-1
MF:C55H102O6
MW:859.394798755646
CID:2017780
PubChem ID:5845776
Update Time:2025-04-21
(S)-(Z,Z)-Glycerol 1,2-di-9-octadecanoate 3-hexadecanoate Chemical and Physical Properties
Names and Identifiers
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- (S)-(Z,Z)-Glycerol 1,2-di-9-octadecanoate 3-hexadecanoate
- (±)-(Z,Z)-Glycerol 1,2-di-9-octadecanoate 3-hexadecanoate
- 1,3-dioleoyl-2-palmitoyl-glycerol
- 1,3-dioleoyl-2-palmitoyl-sn-glycerol
- 1,3-dioleoyl-2-palmitoylglycerol
- 1,3-dioleyl-2-palmitoyl-sn-glycerol
- 1,3-oleyl-2-palmitoyl-glycerol
- glycerol 1,3-dioleate 2-palmitate
- rac-glyceryl-1,3-di(9c-octadecenoate)-2-palmitate
- JFISYPWOVQNHLS-VJYDLUETSA-N
- 9-Octadecenoic acid (9Z)-, 1,1'-[(1R)-1-[[(1-oxohexadecyl)oxy]methyl]-1,2-ethanediyl] ester
-
- Inchi: 1S/C55H102O6/c1-4-7-10-13-16-19-22-25-27-30-32-35-38-41-44-47-53(56)59-50-52(61-55(58)49-46-43-40-37-34-29-24-21-18-15-12-9-6-3)51-60-54(57)48-45-42-39-36-33-31-28-26-23-20-17-14-11-8-5-2/h25-28,52H,4-24,29-51H2,1-3H3/b27-25+,28-26+
- InChI Key: PPTGNVIVNZLPPS-NBHCHVEOSA-N
- SMILES: O(C(COC(CCCCCCC/C=C/CCCCCCCC)=O)COC(CCCCCCC/C=C/CCCCCCCC)=O)C(CCCCCCCCCCCCCCC)=O
Computed Properties
- Exact Mass: 858.76764097g/mol
- Monoisotopic Mass: 858.76764097g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 61
- Rotatable Bond Count: 52
- Complexity: 933
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 2
- Undefined Bond Stereocenter Count: 0
- XLogP3: 22.2
- Topological Polar Surface Area: 78.9Ų
Experimental Properties
- Density: 0.919±0.06 g/cm3(Predicted)
- Melting Point: 19 °C
- Boiling Point: 802.2±45.0 °C(Predicted)
(S)-(Z,Z)-Glycerol 1,2-di-9-octadecanoate 3-hexadecanoate Related Literature
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Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
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Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
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Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
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Patricia A. A. M. Vaz,João Rocha,Artur M. S. Silva New J. Chem., 2016,40, 8198-8201
14960-35-1 ((S)-(Z,Z)-Glycerol 1,2-di-9-octadecanoate 3-hexadecanoate) Related Products
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